Cas no 663181-77-9 (4-(2-methoxyethyl)-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(2-methoxyethyl)-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol
• CAS No: 663181-77-9
• MF: C₁₀H₁₂N₄OS
• MW: 236.293479919434
• MDL: MFCD03414048
• CID: 3080238
• PubChem ID: 2056017
• Update Time: 2025-06-08

4-(2-methoxyethyl)-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methoxy-ethyl)-5-pyridin-4-yl-4H-[1,2,4]triazole-3-thiol
• 4-(2-methoxyethyl)-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol
• VS-07037
• 4-(2-METHOXYETHYL)-3-(PYRIDIN-4-YL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
• F0918-5315
• 4-(2-methoxyethyl)-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• STK743692
• BBL019959
• 4-(2-methoxyethyl)-5-(pyridin-4-yl)-4h-1,2,4-triazole-3-thiol
• AKOS001679384
• CCG-24012
• EN300-03272
• AKOS000116400
• MFCD03414048
• F2135-0691
• CS-0117331
• NBB18177
• 4-(2-methoxyethyl)-5-(pyridin-4-yl)-2H-1,2,4-triazole-3-thione
• 663181-77-9
• G28616
• Z56862782
• 4-(2-Methoxyethyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03414048
• Inchi： 1S/C10H12N4OS/c1-15-7-6-14-9(12-13-10(14)16)8-2-4-11-5-3-8/h2-5H,6-7H2,1H3,(H,13,16)
• InChI Key： YEEXLQYXOMMAAJ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CN=CC=2)N1CCOC

Computed Properties

• Exact Mass: 236.07318219Da
• Monoisotopic Mass: 236.07318219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.8Ų

4-(2-methoxyethyl)-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 4-(2-methoxyethyl)-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-(2-methoxyethyl)-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol (CAS No. 663181-77-9)

The compound 4-(2-methoxyethyl)-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol (CAS No. 663181-77-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a pyridine ring and a 1,2,4-triazole core, this compound exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or antioxidant agent, aligning with current trends in precision medicine and oxidative stress management.

In recent years, the demand for triazole derivatives has surged due to their broad-spectrum biological activities. The presence of a thiol group in 4-(2-methoxyethyl)-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol enhances its reactivity, enabling facile modifications for targeted drug design. This aligns with the growing interest in structure-activity relationship (SAR) studies, a frequently searched topic in medicinal chemistry. The compound’s methoxyethyl side chain further contributes to its solubility and bioavailability, addressing a common challenge in drug formulation.

From an industrial perspective, CAS No. 663181-77-9 is often explored for its role in catalysis and polymer stabilization. Its ability to act as a ligand in metal-organic frameworks (MOFs) has been investigated, tapping into the booming field of nanomaterials. Given the rising popularity of green chemistry, researchers are also examining eco-friendly synthesis routes for this compound, reducing reliance on hazardous reagents—a topic frequently queried in academic and industrial forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 4-(2-methoxyethyl)-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol, ensuring purity and consistency for research applications. The compound’s stability under various pH conditions is another area of interest, particularly for formulators seeking to develop oral dosage forms. These aspects resonate with the increasing focus on pharmaceutical quality control and regulatory compliance in global markets.

In summary, 4-(2-methoxyethyl)-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol represents a multifaceted compound with promising applications across drug development, materials science, and industrial chemistry. Its structural versatility and adaptability to modern research trends—such as computational drug design and sustainable synthesis—ensure its continued relevance in scientific advancements. As interest grows in personalized medicine and functional materials, this compound is poised to play a pivotal role in addressing contemporary challenges.